Cas no 1690893-86-7 (2-(hex-5-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 2-(hex-5-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 1690893-86-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5799641
• PubChem ID: 106216733
• Update Time: 2025-05-25

2-(hex-5-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hex-5-yn-1-yl)aminopyrimidine-4-carboxylic acid
• 2-[(hex-5-yn-1-yl)amino]pyrimidine-4-carboxylic acid
• 1690893-86-7
• EN300-1449351

• Inchi： 1S/C11H13N3O2/c1-2-3-4-5-7-12-11-13-8-6-9(14-11)10(15)16/h1,6,8H,3-5,7H2,(H,15,16)(H,12,13,14)
• InChI Key： IMVNHBTVIJVTTN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(=N1)NCCCCC#C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(hex-5-yn-1-yl)aminopyrimidine-4-carboxylic acid

2-(Hex-5-yn-1-yl)aminopyrimidine-4-carboxylic Acid: A Comprehensive Overview

2-(Hex-5-yn-1-yl)aminopyrimidine-4-carboxylic acid is a unique organic compound with the CAS number 1690893-86-7. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential biological activities. The structure of this compound consists of a pyrimidine ring substituted with an amino group at position 2 and a carboxylic acid group at position 4. The amino group is further substituted with a hex-5-yne chain, which introduces an alkyne functional group into the molecule. This combination of functional groups makes 2-(hex-5-yn-1-yl)aminopyrimidine-4-carboxylic acid a promising candidate for various applications in drug discovery and materials science.

The synthesis of 2-(hex-5-yn-1-yl)aminopyrimidine-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules with high purity and yield. The presence of the alkyne group in the molecule opens up opportunities for further functionalization through click chemistry, which is a rapidly growing area in organic synthesis. Researchers have explored the use of this compound as a building block for constructing larger molecular frameworks with tailored properties.

One of the most significant areas of research involving 2-(hex-5-yne)aminopyrimidine derivatives is their potential as therapeutic agents. Pyrimidines are known to exhibit diverse biological activities, including antitumor, antiviral, and anti-inflammatory effects. Studies have shown that 2-(hex-5-yne)aminopyrimidine derivatives can modulate key enzymes and receptors involved in disease pathways. For instance, recent research has demonstrated that this compound can inhibit the activity of certain kinases associated with cancer progression. These findings suggest that 2-(hex-yne)aminopyrimidine derivatives could serve as leads for developing novel anticancer drugs.

In addition to its pharmacological applications, 2-(hex-yne)aminopyrimidine derivatives have also attracted attention in the field of materials science. The alkyne group in the molecule can undergo cyclotrimerization reactions to form aromatic systems, which are valuable for constructing advanced materials such as graphene-like structures or conductive polymers. Researchers have explored the use of this compound as a precursor for synthesizing two-dimensional materials with exceptional electronic properties. These materials hold promise for applications in electronics, energy storage, and sensing technologies.

Recent studies have also focused on understanding the physical and chemical properties of 2-(hex-yne)aminopyrimidine derivatives at a fundamental level. Computational modeling techniques have been employed to predict the electronic structure and reactivity of this compound. These studies have provided insights into its stability, solubility, and reactivity under different conditions. Such information is critical for designing experiments and optimizing synthetic routes for this compound.

The development of efficient analytical methods for characterizing 2-(hex-yne)aminopyrimidine derivatives has also been an area of active research. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been used to confirm the structure and purity of this compound. Advanced spectroscopic techniques have also been employed to study its conformational behavior and interactions with biological targets.

Looking ahead, the potential applications of 2-(hex-yne)aminopyrimidine derivatives are vast and varied. As researchers continue to explore its properties and functions, new opportunities for utilizing this compound in drug discovery and materials science are likely to emerge. The integration of cutting-edge synthetic methods with advanced characterization techniques will undoubtedly play a key role in unlocking the full potential of 2-(hex-yne)aminopyrimidine derivatives.

In conclusion, 2-(hex-yne)aminopyrimidine derivatives, represented by CAS number 1690893-86, represent a fascinating class of compounds with diverse applications across multiple disciplines. From their role as potential therapeutic agents to their use in constructing advanced materials, these compounds continue to captivate researchers worldwide. As our understanding of their properties deepens, it is anticipated that they will contribute significantly to advancements in medicine and technology.